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Compound of Interest

Compound Name: 3-Isocyanatopropyl prop-2-enoate

CAS No.: 119096-71-8

Cat. No.: B13193852

Get Quote

This technical guide provides a comprehensive overview of isocyanato acrylates, focusing on

their chemical properties, synthesis, and applications, particularly for researchers, scientists,

and professionals in drug development. While the specific molecule "3-isocyanatopropyl

acrylate" was queried, publicly available scientific literature and chemical databases do not

readily provide information on this specific structure. However, the closely related and widely

utilized "2-isocyanatoethyl acrylate" and the functional silane "3-

isocyanatopropyltriethoxysilane" are of significant interest in various fields and will be the focus

of this guide.

Core Concepts: The Dual-Reactivity of Isocyanato
Acrylates
Isocyanato acrylates are a class of bifunctional monomers that possess both a highly reactive

isocyanate group (-N=C=O) and a polymerizable acrylate group (-O-C(=O)-CH=CH₂). This

unique combination allows for a two-fold reaction mechanism: the acrylate group can undergo

free-radical polymerization, while the isocyanate group can react with nucleophiles such as

alcohols, amines, and water. This dual-reactivity is the cornerstone of their utility in creating

highly cross-linked and durable polymers with tunable properties.
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The general structure of an isocyanato acrylate allows for the formation of robust polymer

networks. The acrylate functionality provides a backbone through polymerization, while the

isocyanate groups serve as cross-linking sites, enhancing the mechanical and thermal

properties of the final material.[1]

Physicochemical Properties
A clear understanding of the physical and chemical properties of these monomers is crucial for

their effective application. The following table summarizes the key properties of 2-

isocyanatoethyl acrylate and 3-isocyanatopropyltriethoxysilane.

Property 2-Isocyanatoethyl Acrylate
3-
Isocyanatopropyltriethoxy
silane

Molecular Formula C₆H₇NO₃ C₁₀H₂₁NO₄Si

Molecular Weight 141.12 g/mol 247.36 g/mol [2][3]

Density Not specified in results 0.999 g/mL at 25 °C[2][4]

Boiling Point Not specified in results 283 °C[2][4]

Flash Point 97 °C 77 °C - 171 °F[3][4]

Refractive Index Not specified in results n20/D 1.42[2][4]

CAS Number 13641-96-8 24801-88-5[2][3][5]

Synthesis and Reaction Mechanisms
The synthesis of isocyanato acrylates typically involves the reaction of a hydroxyl-containing

acrylate with a diisocyanate or the phosgenation of an aminoalkyl acrylate.[6][7] For instance,

2-isocyanatoethyl acrylate can be synthesized from the reaction of 2-hydroxyethyl acrylate with

a diisocyanate.

A general method for producing (meth)acrylate derivatives with an isocyanate group involves

the dehydrochlorination of a 3-chloropropionate derivative having an isocyanate group in the

presence of a basic nitrogen compound.[6] Another patented method describes the production
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of isocyanatoalkyl (meth)acrylates by treating the crude product with an epoxy compound and

an amine or imidazole to reduce hydrolyzable chloride impurities.[7]

The synthesis of 3-isocyanatopropyltriethoxysilane can be achieved by reacting 3-

aminopropyltriethoxysilane with phosgene or, through a non-phosgene route, by reacting 3-

aminopropyltrimethoxysilane with urea.[8]
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Caption: Simplified synthesis pathways for isocyanato acrylates.

Applications in Research and Drug Development
The unique properties of isocyanato acrylates make them valuable in a range of high-

performance applications, from industrial coatings to advanced biomedical devices.

Coatings and Adhesives
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Due to their rapid curing ability under UV or thermal conditions, isocyanate acrylates are

extensively used in high-performance coatings, adhesives, and sealants. They form strong,

durable, and chemically resistant polymer networks. In the automotive industry, they are used

for high-gloss, scratch-resistant topcoats.

Biomedical Applications and Drug Delivery
The biocompatibility of certain acrylate-based polymers makes them suitable for medical

applications.[9][10] Acrylate polymers are used in transdermal drug delivery (TDD) systems,

where they can be tailored to control drug solubility and adhesive performance.[9] The

incorporation of functional monomers can alter the chemical properties of the polymer, affecting

its ability to dissolve or complex with drugs.[9]

Hydrogels based on acrylate derivatives are also being explored for biomedical applications

such as wound dressings and drug delivery systems due to their high swelling ability and

biocompatibility.[11]

3-(Triethoxysilyl)propyl isocyanate is used to immobilize cellulose derivatives onto silica

matrices for chiral stationary phases in chromatography and to synthesize nanoparticle-

supported catalysts.[2]
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Industrial Applications Biomedical & Drug Development

Isocyanato Acrylates

Coatings Adhesives Sealants Drug Delivery Medical Devices Biomaterial Surface Modification
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Handling Isocyanato Acrylates

Wear Appropriate PPE:
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Spill Occurs

If Spill

Procedure Complete

No Spill
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Absorb with
Inert Material

Dispose of Waste Properly
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Caption: Basic safety workflow for handling isocyanato acrylates.
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Conclusion
Isocyanato acrylates are versatile monomers with significant potential in various scientific and

industrial fields. Their dual-reactive nature allows for the creation of highly cross-linked

polymers with tailored properties. While the specific compound "3-isocyanatopropyl acrylate" is

not commonly referenced, the principles and applications discussed for "2-isocyanatoethyl

acrylate" and "3-isocyanatopropyltriethoxysilane" provide a strong foundation for researchers

and developers working with this class of chemicals. Adherence to strict safety protocols is

paramount when handling these reactive and potentially hazardous materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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